![molecular formula C16H17N5O2S B2370258 3-(1-(2-(1H-pyrrol-1-yl)acetyl)piperidin-4-yl)thieno[3,2-d][1,2,3]triazin-4(3H)-one CAS No. 2034427-23-9](/img/structure/B2370258.png)
3-(1-(2-(1H-pyrrol-1-yl)acetyl)piperidin-4-yl)thieno[3,2-d][1,2,3]triazin-4(3H)-one
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Description
3-(1-(2-(1H-pyrrol-1-yl)acetyl)piperidin-4-yl)thieno[3,2-d][1,2,3]triazin-4(3H)-one is a useful research compound. Its molecular formula is C16H17N5O2S and its molecular weight is 343.41. The purity is usually 95%.
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Scientific Research Applications
Analytical Method Development
A sensitive and specific assay utilizing high-performance liquid chromatography (HPLC) with tandem mass spectrometric (MS-MS) detection was developed for the determination of a similar compound, a potential antipsychotic agent. The method showcased precision, accuracy, sensitivity, and specificity, highlighting its application in pharmacokinetics and therapeutic monitoring in human subjects following drug administration (Chavez-Eng, Constanzer, & Matuszewski, 1997).
Synthesis and Screening of Novel Compounds
New piperazine-based compounds linked to benzofuran units were synthesized and screened as potential acetylcholinesterase inhibitors. This research demonstrates the compound's role in the synthesis of novel chemicals that could potentially contribute to therapeutic interventions, particularly in neurodegenerative diseases like Alzheimer's (Ahmed, Mekky, & Sanad, 2022).
Therapeutic Potential
A class of compounds including 2-(piperazin-1-yl)N-(1H-pyrazolo[3,4-b]pyridin-3-yl)acetamides was described as selective and potent inhibitors of acetylcholinesterase (AChE) and amyloid β aggregation. This research suggests potential therapeutic applications of these compounds in treating Alzheimer's disease by inhibiting AChE and preventing amyloid β aggregation, showcasing the chemical's role in developing multifunctional therapeutics (Umar et al., 2019).
Antimicrobial Activity
Innovative heterocycles incorporating a thiadiazole moiety were synthesized and assessed for their insecticidal activity against the cotton leafworm, Spodoptera littoralis. This study illustrates the compound's application in developing new pesticides with potential benefits in agricultural pest management (Fadda et al., 2017).
properties
IUPAC Name |
3-[1-(2-pyrrol-1-ylacetyl)piperidin-4-yl]thieno[3,2-d]triazin-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N5O2S/c22-14(11-19-6-1-2-7-19)20-8-3-12(4-9-20)21-16(23)15-13(17-18-21)5-10-24-15/h1-2,5-7,10,12H,3-4,8-9,11H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOZIOBBVOWQSIN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N2C(=O)C3=C(C=CS3)N=N2)C(=O)CN4C=CC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N5O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.